molecular formula C14H11F3N2O2 B8322645 4,6-Dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid

4,6-Dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid

Cat. No.: B8322645
M. Wt: 296.24 g/mol
InChI Key: VJCKHJKFDIFVBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11F3N2O2 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11F3N2O2

Molecular Weight

296.24 g/mol

IUPAC Name

4,6-dimethyl-2-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxylic acid

InChI

InChI=1S/C14H11F3N2O2/c1-7-11(13(20)21)8(2)19-12(18-7)9-4-3-5-10(6-9)14(15,16)17/h3-6H,1-2H3,(H,20,21)

InChI Key

VJCKHJKFDIFVBP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC(=N1)C2=CC(=CC=C2)C(F)(F)F)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.21 g (16.1 mmol) of 4,6-dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid ethyl ester in 165 ml of 2-ethoxyethanol/H2O (9:1) was added 2.62 g=40.2 mmol of potassium hydroxide (86%); then, the reaction mixture was heated up to reflux in an oil bath of 150° C. After 4 hours, it was poured into crashed ice, acidified with HCl (25% in water) and extracted three times with CH2Cl2; the organic phases were washed with water, dried over magnesium sulfate, filtered and evaporated to give 4.29 g (90%) of the crude title compound as off-white solid. MS: 295.3 ([M−H]−).
Name
4,6-dimethyl-2-(3-trifluoromethyl-phenyl)-pyrimidine-5-carboxylic acid ethyl ester
Quantity
5.21 g
Type
reactant
Reaction Step One
Quantity
40.2 mmol
Type
reactant
Reaction Step One
Name
2-ethoxyethanol H2O
Quantity
165 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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